Cas no 933720-69-5 (4-(Pyrrolidin-1-yl)butanal)

• Product Name: 4-(Pyrrolidin-1-yl)butanal
• CAS No: 933720-69-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5762985
• PubChem ID: 18398253
• Update Time: 2025-05-22

4-(Pyrrolidin-1-yl)butanal Chemical and Physical Properties

Names and Identifiers

• SCHEMBL678406
• EN300-1772033
• 933720-69-5
• 4-(pyrrolidin-1-yl)butanal
• 1-Pyrrolidinebutanal
• 4-(Pyrrolidin-1-yl)butanal

• Inchi： 1S/C8H15NO/c10-8-4-3-7-9-5-1-2-6-9/h8H,1-7H2
• InChI Key： KLELUFVYFOOITM-UHFFFAOYSA-N
• SMILES： O=CCCCN1CCCC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.956±0.06 g/cm3(Predicted)
• Boiling Point: 221.1±23.0 °C(Predicted)
• pka: 10.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 4-(Pyrrolidin-1-yl)butanal

4-(Pyrrolidin-1-yl)butanal: A Comprehensive Overview

The compound 4-(Pyrrolidin-1-yl)butanal, identified by the CAS number 933720-69-5, is a fascinating molecule with significant applications in various fields of chemistry and biology. This aldehyde derivative has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals.

Chemical Structure and Properties

4-(Pyrrolidin-1-yl)butanal features a pyrrolidine ring attached to a butanal chain, creating a structure that combines the characteristics of both aliphatic aldehydes and cyclic amines. The molecule's structure is defined by the presence of a five-membered pyrrolidine ring (C5H9N) connected to a four-carbon aldehyde chain (CH3(CH2)2CHO). This combination imparts the compound with distinct chemical properties, including moderate solubility in organic solvents and reactivity towards nucleophilic addition reactions.

Synthesis and Applications

The synthesis of 4-(Pyrrolidin-1-yl)butanal typically involves the reaction of pyrrolidine with an appropriate aldehyde precursor under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels.

Biological Activity

Emerging research highlights the biological activity of 4-(Pyrrolidin-1-yl)butanal, particularly in the context of enzyme inhibition and cellular signaling pathways. Studies conducted in vitro have demonstrated its potential as a modulator of key enzymes involved in metabolic pathways, suggesting its role in therapeutic development.

Environmental Impact

Evaluations of the environmental impact of 4-(Pyrrolidin-1-yl)butanal are ongoing, with a focus on its biodegradability and toxicity profiles. Preliminary findings indicate that the compound exhibits moderate biodegradability under aerobic conditions, which aligns with current environmental regulations for chemical substances.

Market Trends

The demand for 4-(Pyrrolidin-1-yl)butanal has seen steady growth due to its expanding applications across multiple industries. The pharmaceutical sector is particularly interested in its potential as an intermediate in drug synthesis, while the agrochemical industry explores its role in developing novel crop protection agents.

Safety Considerations

Handling 4-(Pyrrolidin-1-yl)butanal requires adherence to standard safety protocols to minimize exposure risks. Proper ventilation, personal protective equipment (PPE), and storage practices are essential to ensure workplace safety and compliance with regulatory standards.